Cas no 1214372-32-3 (3-(2,4,5-Trifluorophenyl)pyridine)

• Product Name: 3-(2,4,5-Trifluorophenyl)pyridine
• CAS No: 1214372-32-3
• MF: C₁₁H₆F₃N
• MW: 209.167253017426
• CID: 4909063
• Update Time: 2025-06-15

3-(2,4,5-Trifluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trifluorophenyl)pyridine
• 3-(2,4,5-Trifluorophenyl)pyridine

• Inchi： 1S/C11H6F3N/c12-9-5-11(14)10(13)4-8(9)7-2-1-3-15-6-7/h1-6H
• InChI Key： RKIUNHFWJOORTE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1C=NC=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 3-(2,4,5-Trifluorophenyl)pyridine

Research Brief on 3-(2,4,5-Trifluorophenyl)pyridine (CAS: 1214372-32-3) in Chemical Biology and Pharmaceutical Applications

3-(2,4,5-Trifluorophenyl)pyridine (CAS: 1214372-32-3) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This heterocyclic scaffold serves as a critical building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. The presence of multiple fluorine atoms enhances its metabolic stability and binding affinity, making it a valuable pharmacophore in rational drug design.

Recent studies have demonstrated the compound's utility as a key intermediate in the synthesis of Janus kinase (JAK) inhibitors, with several derivatives showing promising activity in preclinical models of autoimmune diseases. A 2023 publication in the Journal of Medicinal Chemistry reported the use of 3-(2,4,5-Trifluorophenyl)pyridine in the optimization of selective JAK1 inhibitors, achieving significant improvements in potency (IC50 < 10 nM) and selectivity profiles over other JAK isoforms. The researchers employed structure-activity relationship (SAR) studies to systematically modify the pyridine core while maintaining the crucial 2,4,5-trifluorophenyl moiety.

In addition to its applications in kinase inhibitor development, this compound has shown potential in positron emission tomography (PET) tracer design. A recent study published in ACS Medicinal Chemistry Letters (2023) described the incorporation of 3-(2,4,5-Trifluorophenyl)pyridine into novel σ1 receptor ligands for neurological imaging. The fluorinated aromatic system provided optimal lipophilicity (logP = 2.1) and brain penetration properties, with one derivative demonstrating excellent target specificity in primate PET studies.

The synthetic accessibility of 3-(2,4,5-Trifluorophenyl)pyridine has been improved through recent methodological advances. A 2022 publication in Organic Letters detailed a palladium-catalyzed cross-coupling approach that achieves the compound in three steps with an overall yield of 68%, representing a significant improvement over previous routes. This synthetic innovation has facilitated broader exploration of its derivatives in pharmaceutical research.

From a safety and toxicology perspective, recent ADME studies have shown that 3-(2,4,5-Trifluorophenyl)pyridine derivatives generally exhibit favorable pharmacokinetic profiles, with moderate plasma protein binding (70-85%) and acceptable metabolic stability across species. However, researchers have noted that careful optimization is required to mitigate potential CYP450 inhibition associated with certain derivatives containing this scaffold.

Looking forward, the unique properties of 3-(2,4,5-Trifluorophenyl)pyridine continue to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and covalent inhibitors, where its fluorinated aromatic system offers distinct advantages in target engagement and selectivity. The compound's versatility ensures it will remain an important tool in medicinal chemistry for the foreseeable future.